4-(2-(1H-pyrazol-1-yl)ethyl)thiomorpholine 1,1-dioxide

• IUPAC Name: 4-(2-pyrazol-1-ylethyl)-1,4-thiazinane 1,1-dioxide
• InChI: InChI=1S/C9H15N3O2S/c13-15(14)8-6-11(7-9-15)4-5-12-3-1-2-10-12/h1-3H,4-9H2
• InChI Key: HUXPIRIIDPDMER-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1CCN2C=CC=N2
• Molecular Formula: C9H15N3O2S
• Molecular Weight: 229.30 g/mol

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. It’s used as a building block in various fields of science due to its wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of pyrazole consists of a five-membered ring with two nitrogen atoms and three carbon atoms. The exact structure of “4-(2-(1H-pyrazol-1-yl)ethyl)thiomorpholine 1,1-dioxide” would depend on the specific arrangement and bonding of these atoms.

Chemical Reactions Analysis

The chemical reactions involving pyrazole derivatives can be quite diverse, depending on the functional groups attached to the pyrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific pyrazole derivative would depend on its exact structure. For example, the compound “4-[2-(1H-Pyrazol-1-yl)ethyl]piperidine” is a solid under normal conditions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . It interacts favorably with specific protein targets, making it a promising candidate for drug development.
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Energetic Materials

• High Thermal Stability : The unique supramolecular structure and strong hydrogen bond interactions contribute to its impressive thermal stability. .

Mechanism of Action

The mechanism of action of a pyrazole derivative would depend on its specific structure and the biological system in which it is interacting. Pyrazoles have been found to exhibit a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with a specific pyrazole derivative would depend on its exact structure. For example, the compound “2-(1-Methyl-1H-pyrazol-4-yl)acetonitrile” has been classified as potentially harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

The future directions in the study of pyrazole derivatives are likely to involve the development of new synthetic techniques and the exploration of their biological activities.